Cas no 264-09-5 (7H-Benzocycloheptene)

7H-Benzocycloheptene structure

Product Name:7H-Benzocycloheptene

CAS No:264-09-5

MF:C₁₁H₁₀

MW:142.197103023529

CID:275005

PubChem ID:637504

Update Time:2024-02-28

7H-Benzocycloheptene Chemical and Physical Properties

Names and Identifiers

- 7H-Benzocycloheptene
- 3,4-Benzotropilidene
- BENZOCYCLOHEPTATRIENE
- Inchi： 1S/C11H10/c1-2-6-10-8-4-5-9-11(10)7-3-1/h2-9H,1H2
- InChI Key： AATMCCVYMZDTCD-UHFFFAOYSA-N
- SMILES： C12=CC=CC=C1C=CCC=C2

Computed Properties

Exact Mass: 142.0783
Monoisotopic Mass: 142.078250319g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.011±0.06 g/cm3(Predicted)
Boiling Point: 244.1±20.0 °C(Predicted)
PSA: 0

7H-Benzocycloheptene Production Method

Production Method 1

111-70-6

264-09-5

141-93-5

931-88-4

2146-37-4

930-18-7

690-08-4

52161-57-6

16327-38-1

575-37-1

19037-72-0

624-64-6

824-90-8

622-96-8

3404-65-7

616-12-6

691-38-3

824-22-6

14686-13-6

2808-79-9

Reaction Conditions

1.1 Catalysts: Vanadium ; 100 - 550 °C

Reference

: Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock

, World Intellectual Property Organization, , ,

7H-Benzocycloheptene Raw materials

1-Heptanol

7H-Benzocycloheptene Preparation Products

7H-Benzocycloheptene Related Literature

1. Formation of bicyclic polycyclic aromatic hydrocarbons (PAHs) from the reaction of a phenyl radical with cis-3-penten-1-yne

Mingrui Wei,Tingting Zhang,Xianfeng Chen,Fuwu Yan,Guanlun Guo,Dongju Zhang RSC Adv. 2018 8 13226
2. Photoinduced molecular transformations. Part 152. Ring expansion based on a sensitized [2 + 2] photoaddition of enol ethers of cyclic ketones with olefins, followed by a β-scission of alkoxyl radicals generated from the resulting cyclobutanols. Two-carbon ring expansion of β-indanone, β-tetralone and β-suberone

Hiroshi Suginome,Toshihiro Takeda,Masahito Itoh,Yutaka Nakayama,Kazuhiro Kobayashi J. Chem. Soc. Perkin Trans. 1 1995 49
3. Rhodium-catalyzed migrative annulation and olefination of 2-aroylpyrroles with diazoesters

Daniil M. Strashkov,Kirill V. Zavyalov,Pavel A. Sakharov,Anastasiya V. Agafonova,Nikolai V. Rostovskii,Alexander F. Khlebnikov,Mikhail S. Novikov Org. Chem. Front. 2023 10 506
4. Selenium analogues of rintodestrant (G1T48) as potent estrogen receptor modulators and downregulators

Edgars Paegle,Pavels Dimitrijevs,Pavel Arsenyan New J. Chem. 2023 47 15472
5. Synthesis of an isolable 4aH-benzocycloheptene, ethyl 4-methoxy-4a-methyl-4aH-benzocycloheptene-5-carboxylate, and a study of its thermal rearrangement

Robert H. Bradbury,Thomas L. Gilchrist,Charles W. Rees J. Chem. Soc. Perkin Trans. 1 1981 3225

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